3'-(4-Methylphenyl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione

• IUPAC Name: 3-(4-methylphenyl)-1'-[[3-(trifluoromethyl)phenyl]methyl]spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione
• InChI: InChI=1S/C25H19F3N2O2S/c1-16-9-11-19(12-10-16)30-22(31)15-33-24(30)20-7-2-3-8-21(20)29(23(24)32)14-17-5-4-6-18(13-17)25(26,27)28/h2-13H,14-15H2,1H3
• InChI Key: GMSMMOIIPQOEKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)CSC23C4=CC=CC=C4N(C3=O)CC5=CC(=CC=C5)C(F)(F)F
• Molecular Formula: C25H19F3N2O2S
• Molecular Weight: 468.5 g/mol
• CAS No.: 894549-93-0

Description

This compound is a spiro[indole-thiazolidine] derivative characterized by a 4-methylphenyl group at the 3' position and a 3-(trifluoromethyl)benzyl group at the 1-position of the indole ring. Its molecular formula is C₂₄H₁₉F₃N₂O₂S, with a calculated molecular weight of ~456.5 g/mol (estimated from structural analogs) . The spiro architecture combines a thiazolidine-2,4-dione moiety fused to an indole system, a scaffold recognized for diverse pharmacological activities, including anticancer and antimicrobial effects .

Biological Activity

3'-(4-Methylphenyl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione is a complex organic compound that has garnered attention for its potential biological activities. This article reviews the available literature on its biological effects, mechanisms of action, and therapeutic potential.

Chemical Structure and Properties

The compound is characterized by a spiro structure that incorporates an indole and thiazolidine moiety. The presence of trifluoromethyl and methyl groups is significant for its biological activity.

Antitumor Activity

Research indicates that compounds similar to 3'-(4-Methylphenyl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione exhibit significant antitumor properties. For instance, studies have shown that related structures can inhibit key signaling pathways involved in cancer cell proliferation.

• Mechanism of Action : The compound may modulate protein kinase activity, affecting cellular processes such as proliferation and apoptosis . In particular, the inhibition of specific kinases can lead to reduced tumor growth in xenograft models.

Anti-inflammatory Effects

In addition to its antitumor properties, this compound has been noted for its anti-inflammatory effects. Similar derivatives have been shown to suppress pro-inflammatory cytokines and reduce inflammation in various models.

• Case Study : A study demonstrated that a related compound effectively reduced inflammation markers in mouse models of arthritis . This suggests potential applications in treating inflammatory diseases.

Data Table: Summary of Biological Activities

Biological Activity	Related Compounds	Mechanism of Action	References
Antitumor	Various analogs	Protein kinase inhibition
Anti-inflammatory	4-Methylumbelliferone	Cytokine suppression
Antioxidant	Related structures	Free radical scavenging

Case Studies

• Antitumor Efficacy : In a study involving a derivative of the compound, significant tumor regression was observed in xenograft models when treated with the compound compared to controls.
• Inflammation Modulation : Another study highlighted the ability of a similar compound to reduce levels of TNF-alpha and IL-6 in animal models, indicating its potential utility in inflammatory disorders .

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds with similar structural motifs to 3'-(4-Methylphenyl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione exhibit significant antiproliferative effects against various cancer cell lines. For instance, derivatives of indole and thiazolidine have been synthesized and evaluated for their cytotoxic activity against pancreatic ductal adenocarcinoma. These studies reveal that the compound may inhibit cancer cell growth through apoptosis induction and cell cycle arrest mechanisms .

Inhibition of Protein Kinases

The compound has also been investigated for its ability to modulate protein kinase activity. Protein kinases are crucial in regulating cellular functions such as proliferation and apoptosis. Inhibitors derived from similar scaffolds have shown promise in treating various cancers by disrupting these pathways .

Activity	Cell Line	IC50 (µM)	Mechanism
Antiproliferative	Pancreatic Cancer Cell Lines	0.86	Apoptosis Induction
Protein Kinase Inhibition	Various Cancer Types	Variable	Cell Cycle Arrest

Case Study 1: Antiproliferative Effects

In a study published by MDPI, a series of compounds structurally related to the target compound were synthesized and tested for their anticancer properties. The findings demonstrated that certain derivatives exhibited IC50 values as low as 0.86 µM against pancreatic cancer cells, indicating potent antiproliferative activity .

Case Study 2: Mechanistic Insights

Another investigation focused on the mechanism of action of similar compounds revealed that they induce apoptosis through the activation of caspases and modulation of Bcl-2 family proteins. This suggests that the target compound may also engage similar pathways, warranting further exploration into its therapeutic potential .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares the target compound with structurally related spiro[indole-thiazolidine] derivatives:

Compound Name	Substituents (R₁, R₂)	Molecular Formula	Molecular Weight (g/mol)	logP	Key Features
Target Compound	R₁ = 3-(CF₃)benzyl, R₂ = 4-methylphenyl	C₂₄H₁₉F₃N₂O₂S	~456.5	~4.8	High lipophilicity; CF₃ group enhances stability
1-[(3-Fluorophenyl)methyl]-3'-(4-methylphenyl)spiro[indole-3,2'-[1,3]thiazolidine]-2,4'(1H)-dione	R₁ = 3-Fbenzyl, R₂ = 4-methylphenyl	C₂₄H₁₉FN₂O₂S	418.49	4.82	Lower molecular weight; fluorine substituent moderates lipophilicity
3'-(4-Chlorophenyl)-1-{[3-(trifluoromethyl)phenyl]methyl}-spiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione	R₁ = 3-(CF₃)benzyl, R₂ = 4-Clphenyl	C₂₃H₁₆ClF₃N₂O₂S	~477.0	~5.2	Chlorine increases electronegativity; linked to higher bioactivity
3'-(4-Methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione	R₁ = H, R₂ = 4-OCH₃phenyl	C₁₇H₁₄N₂O₃S	326.37	~3.5	Methoxy group reduces logP; lower metabolic resistance

Key Differences and Trends

Substituent Effects :

• Electron-Withdrawing Groups (CF₃, Cl) : Increase logP and metabolic stability but may reduce solubility. Chlorophenyl analogs exhibit stronger anticancer activity .
• Electron-Donating Groups (OCH₃, CH₃) : Lower logP and improve solubility but may decrease target affinity .

Spiro Ring Modifications :

• Dimeric spiro systems (e.g., 3e in ) show altered pharmacokinetics due to increased molecular weight and symmetry .

Q & A

Basic Research Questions

Q. What are the key steps in synthesizing this spiro[indole-thiazolidine] dione derivative, and what reaction conditions optimize yield?

• Methodology : The synthesis typically involves multi-step reactions, including:

• Formation of the indole core : Cyclization of substituted aniline derivatives under acidic or basic conditions (e.g., using polyphosphoric acid or urea) .
• Spiro-ring construction : Condensation of the indole intermediate with a thiazolidine precursor (e.g., via [3+2] cycloaddition using thiourea derivatives) .
• Functionalization : Introduction of the 3-(trifluoromethyl)benzyl and 4-methylphenyl groups via nucleophilic substitution or coupling reactions (e.g., Suzuki-Miyaura coupling for aromatic substituents) .
  • Optimization : Reaction monitoring via thin-layer chromatography (TLC) or HPLC, with purification by column chromatography or recrystallization .

Q. Which spectroscopic techniques are critical for characterizing this compound’s structure and purity?

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR confirm regiochemistry of the spiro junction and substituent positions. For example, distinct singlet peaks for trifluoromethyl protons (~6.8–7.5 ppm) and methylphenyl groups .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular weight, especially for the trifluoromethyl group’s isotopic pattern .
• X-ray Crystallography : Resolves spirocyclic conformation and steric effects, though challenges arise due to poor solubility .

Q. How can researchers screen this compound for preliminary biological activity?

• In vitro assays :

• Enzyme inhibition : Test against targets like cyclooxygenase (COX) or aldose reductase, given structural similarity to thiazolidinedione antidiabetic agents .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa or MCF-7) to evaluate apoptotic potential .

Advanced Research Questions

Q. How can synthetic challenges (e.g., low solubility or side reactions) be addressed during scale-up?

• Solubility optimization : Use of co-solvents (e.g., DMSO:THF mixtures) or micellar catalysis .
• Side reaction mitigation : Computational modeling (e.g., DFT calculations) to predict reactive intermediates and adjust temperature/pH .

Q. What strategies resolve contradictions in biological data (e.g., variable IC50 values across studies)?

• Orthogonal validation : Combine enzymatic assays with cellular thermal shift assays (CETSA) to confirm target engagement .
• Statistical design of experiments (DoE) : Use factorial designs to isolate variables affecting bioactivity (e.g., solvent residues or stereochemical impurities) .

Q. What computational methods predict this compound’s mechanism of action?

• Molecular docking : Simulate binding to targets like PPAR-γ (peroxisome proliferator-activated receptor gamma) using AutoDock Vina or Schrödinger Suite .
• MD simulations : Assess stability of ligand-receptor complexes over 100-ns trajectories (e.g., GROMACS) to identify key binding residues .

Q. How can AI/ML enhance reaction optimization for derivatives of this compound?

• Reaction prediction : Train neural networks on USPTO reaction datasets to propose novel synthetic routes .
• Condition optimization : Bayesian optimization algorithms to maximize yield while minimizing side products .